Cas no 1511321-99-5 (2-(4-Bromo-5-methyl-3-phenyl-1H-pyrazol-1-yl)ethan-1-amine)

• Product Name: 2-(4-Bromo-5-methyl-3-phenyl-1H-pyrazol-1-yl)ethan-1-amine
• CAS No: 1511321-99-5
• MF: C₁₂H₁₄BrN₃
• MW: 280.16366147995
• CID: 5057491
• Update Time: 2025-11-04

2-(4-Bromo-5-methyl-3-phenyl-1H-pyrazol-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-5-methyl-3-phenyl-1H-pyrazol-1-yl)ethan-1-amine
• 2-(4-bromo-5-methyl-3-phenylpyrazol-1-yl)ethanamine
• 2-(4-Bromo-5-methyl-3-phenyl-1H-pyrazol-1-yl)ethan-1-amine

• Inchi： 1S/C12H14BrN3/c1-9-11(13)12(15-16(9)8-7-14)10-5-3-2-4-6-10/h2-6H,7-8,14H2,1H3
• InChI Key： YUHOBAHMTWABIG-UHFFFAOYSA-N
• SMILES： BrC1C(C2C=CC=CC=2)=NN(C=1C)CCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 218
• XLogP3: 2
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-(4-Bromo-5-methyl-3-phenyl-1H-pyrazol-1-yl)ethan-1-amine

Comprehensive Overview of 2-(4-Bromo-5-methyl-3-phenyl-1H-pyrazol-1-yl)ethan-1-amine (CAS No. 1511321-99-5)

The compound 2-(4-Bromo-5-methyl-3-phenyl-1H-pyrazol-1-yl)ethan-1-amine (CAS No. 1511321-99-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a brominated pyrazole core linked to an ethylamine moiety, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in precision medicine and sustainable agriculture.

One of the most searched questions about this compound revolves around its synthetic pathways and reactivity. The presence of both bromo and amino functional groups allows for diverse chemical modifications, enabling the creation of derivatives with tailored properties. This adaptability is crucial for addressing modern challenges such as antibiotic resistance and pest control, topics frequently discussed in scientific forums and AI-driven search queries.

From a structural perspective, the pyrazole ring in 2-(4-Bromo-5-methyl-3-phenyl-1H-pyrazol-1-yl)ethan-1-amine is a hallmark of many biologically active molecules. Its incorporation into this compound enhances its potential for hydrogen bonding and π-stacking interactions, which are critical for binding to biological targets. These features are often explored in computational chemistry studies, a hot topic among researchers leveraging AI-driven molecular modeling tools.

The CAS No. 1511321-99-5 is frequently associated with inquiries about solubility, stability, and storage conditions. Proper handling and storage are essential to maintain the compound's integrity, especially given its sensitivity to light and moisture. These practical considerations are vital for laboratories focusing on high-throughput screening and automated synthesis, which are trending in the pharmaceutical industry.

Another area of interest is the compound's role in heterocyclic chemistry. The pyrazole scaffold is a cornerstone in designing molecules with anti-inflammatory, antimicrobial, and anticancer properties. This aligns with the growing demand for novel therapeutics to combat global health issues, a subject often highlighted in SEO-optimized scientific content.

In agrochemical applications, 2-(4-Bromo-5-methyl-3-phenyl-1H-pyrazol-1-yl)ethan-1-amine serves as a precursor for developing eco-friendly pesticides. With increasing regulatory pressures on traditional pesticides, researchers are exploring brominated pyrazoles as safer alternatives. This trend is reflected in search engine queries focusing on green chemistry and biodegradable agrochemicals.

Lastly, the compound's spectroscopic properties (e.g., NMR, IR, and mass spectra) are frequently analyzed to confirm its purity and identity. These analytical techniques are integral to quality control in industrial and academic settings, another topic of high relevance in SEO-driven scientific literature.